N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide

• IUPAC Name: 3-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylphenyl)pyridazin-4-one
• InChI: InChI=1S/C22H20N4O4/c1-13-8-9-15(12-14(13)2)26-11-10-17(27)19(24-26)22-23-21(25-30-22)16-6-5-7-18(28-3)20(16)29-4/h5-12H,1-4H3
• InChI Key: DPWMHCWPTRGQSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=C(C(=CC=C4)OC)OC)C
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide is a useful research compound. Its molecular formula is C22H20N4O4 and its molecular weight is 404.426. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic and Antidopaminergic Properties

One class of related compounds, including various benzamide derivatives, has been explored for their potent antidopaminergic properties and potential as antipsychotic agents. These compounds, such as (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, have shown affinity for dopamine D-2 receptors, indicating a potential for treating disorders associated with dopamine dysregulation. The research highlights the importance of the methoxy group orientation in maintaining bioactive conformations essential for receptor interaction, suggesting that similar structural motifs in N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide may confer useful pharmacological properties (Högberg et al., 1990).

Peripheral Benzodiazepine Receptor Ligands

Another area of research involves peripheral benzodiazepine receptors (PBRs), which are distinct from the central benzodiazepine receptors targeted by traditional anxiolytics. Compounds like [3H]N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)acetamide ([3H]DAA1106) have been investigated for their high affinity and selectivity towards PBRs, highlighting their potential in studying neuroinflammation and neurodegenerative diseases. These studies suggest that structural analogs, including N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide, could be valuable in developing new diagnostic and therapeutic tools for brain disorders (Chaki et al., 1999).

Synthesis and Pharmacological Activities

The synthesis and evaluation of novel benzodiazepine derivatives have also been a focus, with studies on compounds like pyrrolobenzodiazepines revealing significant antinociceptive activity. These findings underscore the potential of benzodiazepine analogs in developing new pain management strategies without the sedative or myorelaxant effects often associated with traditional benzodiazepines. Such research suggests that N-(3,5-dimethoxybenzyl)-4-[(5,11-dioxo-2,3,11,11a-tetrahydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-10(5H)-yl)methyl]benzamide and its derivatives could be explored for similar pharmacological applications (Mai et al., 1995).